molecular formula C27H55O4P B12712407 [(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate

Cat. No.: B12712407
M. Wt: 474.7 g/mol
InChI Key: QJXOPYYXIPHODO-CSKARUKUSA-N
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Description

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate is a complex organic compound with a unique structure It is characterized by a long aliphatic chain with a phosphate group attached, making it a significant molecule in various chemical and biological processes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate typically involves multiple steps. One common method includes the esterification of a long-chain alcohol with a phosphate ester. The reaction conditions often require the presence of a catalyst, such as sulfuric acid, and the reaction is carried out under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale esterification processes. The use of continuous reactors and advanced purification techniques ensures high yield and purity of the final product. The process is optimized to minimize waste and energy consumption, making it economically viable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

    Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Halogens or nucleophiles in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in various substituted phosphates.

Scientific Research Applications

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying esterification and phosphorylation reactions.

    Biology: The compound is studied for its role in cellular processes, particularly in membrane biology and signal transduction.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific enzymes and pathways.

    Industry: It is used in the production of surfactants, lubricants, and other specialty chemicals.

Mechanism of Action

The mechanism by which [(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate exerts its effects involves its interaction with specific molecular targets. The phosphate group can participate in phosphorylation reactions, which are crucial in signal transduction pathways. The long aliphatic chain allows it to integrate into lipid bilayers, affecting membrane fluidity and function.

Comparison with Similar Compounds

Similar Compounds

  • [(E)-21-methyldocos-8-enyl] phosphate
  • [(E)-21-methyldocos-8-enyl] 2-methylpropyl dihydrogen phosphate
  • [(E)-21-methyldocos-8-enyl] 2-methylpropyl diphosphate

Uniqueness

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate is unique due to its specific structure, which combines a long aliphatic chain with a phosphate ester. This combination imparts distinct chemical and physical properties, making it valuable in various applications. Its ability to undergo multiple types of chemical reactions and its role in biological processes further highlight its uniqueness compared to similar compounds.

Properties

Molecular Formula

C27H55O4P

Molecular Weight

474.7 g/mol

IUPAC Name

[(E)-21-methyldocos-8-enyl] 2-methylpropyl hydrogen phosphate

InChI

InChI=1S/C27H55O4P/c1-26(2)23-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22-24-30-32(28,29)31-25-27(3)4/h8,10,26-27H,5-7,9,11-25H2,1-4H3,(H,28,29)/b10-8+

InChI Key

QJXOPYYXIPHODO-CSKARUKUSA-N

Isomeric SMILES

CC(C)CCCCCCCCCCC/C=C/CCCCCCCOP(=O)(O)OCC(C)C

Canonical SMILES

CC(C)CCCCCCCCCCCC=CCCCCCCCOP(=O)(O)OCC(C)C

Origin of Product

United States

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